Cas no 1443303-32-9 (4-n-Butoxy-2,6-dimethylbenzyl alcohol)

4-n-Butoxy-2,6-dimethylbenzyl alcohol is a substituted benzyl alcohol derivative characterized by a butoxy group at the para position and two methyl groups at the ortho positions relative to the hydroxymethyl functional group. This structural configuration enhances its stability and solubility in organic solvents, making it a versatile intermediate in fine chemical synthesis. The compound exhibits potential utility in the preparation of fragrances, pharmaceuticals, and specialty polymers due to its reactive hydroxyl group and sterically hindered aromatic ring. Its well-defined molecular architecture allows for selective functionalization, enabling tailored modifications for specific applications. The presence of the butoxy chain further contributes to improved lipophilicity, which may be advantageous in formulations requiring controlled solubility profiles.

4-n-Butoxy-2,6-dimethylbenzyl alcohol structure

1443303-32-9 structure

Product Name:4-n-Butoxy-2,6-dimethylbenzyl alcohol

CAS No:1443303-32-9

MF:C₁₃H₂₀O₂

MW:208.296704292297

MDL:MFCD22372919

CID:5075017

Update Time:2026-03-01

4-n-Butoxy-2,6-dimethylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

- 4-n-Butoxy-2,6-dimethylbenzyl alcohol
- (4-Butoxy-2,6-dimethylphenyl)methanol
- MDL： MFCD22372919
- Inchi： 1S/C13H20O2/c1-4-5-6-15-12-7-10(2)13(9-14)11(3)8-12/h7-8,14H,4-6,9H2,1-3H3
- InChI Key： XGPHKUXRLNTIDY-UHFFFAOYSA-N
- SMILES： O(CCCC)C1C=C(C)C(CO)=C(C)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 158
XLogP3: 3
Topological Polar Surface Area: 29.5

4-n-Butoxy-2,6-dimethylbenzyl alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB427859-1 g	4-n-Butoxy-2,6-dimethylbenzyl alcohol	1443303-32-9		1g	€594.40	2023-04-23
abcr	AB427859-5 g	4-n-Butoxy-2,6-dimethylbenzyl alcohol	1443303-32-9		5g	€1,373.40	2023-04-23
abcr	AB427859-1g	4-n-Butoxy-2,6-dimethylbenzyl alcohol; .	1443303-32-9		1g	€519.60	2025-02-17
abcr	AB427859-5g	4-n-Butoxy-2,6-dimethylbenzyl alcohol; .	1443303-32-9		5g	€1720.40	2025-02-17
Aaron	AR01FDT4-500mg	4-n-Butoxy-2,6-dimethylbenzyl alcohol	1443303-32-9	95%	500mg	$419.00	2025-02-17
abcr	AB427859-250mg	4-n-Butoxy-2,6-dimethylbenzyl alcohol; .	1443303-32-9		250mg	€285.70	2025-02-17
Ambeed	A422500-1g	(4-Butoxy-2,6-dimethylphenyl)methanol	1443303-32-9	97%	1g	$270.0	2024-04-23

4-n-Butoxy-2,6-dimethylbenzyl alcohol Related Literature

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Additional information on 4-n-Butoxy-2,6-dimethylbenzyl alcohol

Exploring 4-n-Butoxy-2,6-dimethylbenzyl alcohol (CAS No. 1443303-32-9): Properties, Applications, and Industry Insights

4-n-Butoxy-2,6-dimethylbenzyl alcohol (CAS No. 1443303-32-9) is a specialized organic compound gaining attention in pharmaceutical intermediates, fragrance synthesis, and fine chemical applications. Its unique molecular structure, featuring a butoxy group and dimethylbenzyl backbone, offers versatile reactivity, making it valuable for researchers and industrial chemists. This article delves into its properties, synthesis methods, and emerging trends aligned with sustainability and green chemistry.

The compound’s nomenclature highlights key functional groups: the 4-n-butoxy substituent enhances solubility in non-polar solvents, while the 2,6-dimethylbenzyl alcohol moiety contributes to steric hindrance, influencing selectivity in reactions. Such characteristics are critical for optimizing synthetic pathways, a topic frequently searched in AI-driven retrosynthesis tools and computational chemistry platforms. Researchers often query "CAS 1443303-32-9 solubility" or "4-n-butoxy-2,6-dimethylbenzyl alcohol synthesis," reflecting demand for practical data.

In the fragrance industry, 4-n-Butoxy-2,6-dimethylbenzyl alcohol serves as a precursor for musk-like odorants due to its aromatic stability. With rising consumer interest in sustainable perfumery, this compound’s potential for biodegradable derivatives aligns with trends like "green fragrance ingredients"—a hot topic in cosmetic science forums. Its low volatility also makes it suitable for long-lasting formulations, addressing queries such as "non-volatile alcohol in perfumes."

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To conclude, 4-n-Butoxy-2,6-dimethylbenzyl alcohol exemplifies how niche chemicals bridge academic research and industrial innovation. By addressing high-search-volume themes—sustainable synthesis, regulatory compliance, and multifunctional applications—this overview aims to enhance visibility for stakeholders navigating the evolving fine chemical landscape.